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Compound of Interest

Compound Name: 4-Amino-5-methylisophthalonitrile

Cat. No.: B2842811 Get Quote

In-Depth Technical Guide: 4-Amino-5-
methylisophthalonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 4-Amino-5-methylisophthalonitrile, a chemical

compound of interest in various research and development applications. The information is

presented to be easily accessible and usable for scientific professionals.

Core Molecular Data
The fundamental molecular properties of 4-Amino-5-methylisophthalonitrile are summarized

in the table below. This data is essential for a range of experimental and theoretical

applications, from reaction stoichiometry to spectroscopic analysis.

Property Value

Molecular Formula C9H7N3[1]

Molecular Weight 157.17 g/mol [1][2]

CAS Number 98589-70-9[1][2][3][4]

Logical Relationship of Compound Properties
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The following diagram illustrates the direct relationship between the chemical name and its

fundamental molecular properties.

Figure 1: Core Properties of 4-Amino-5-methylisophthalonitrile
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Caption: Core Properties of 4-Amino-5-methylisophthalonitrile

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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